Cas no 12110-21-3 (1-Propanaminium, N,N,N-tripropyl-, hexafluorophosphate(1-))

• Product Name: 1-Propanaminium, N,N,N-tripropyl-, hexafluorophosphate(1-)
• CAS No: 12110-21-3
• MF: C₁₂H₂₈F₆NP
• MW: 331.321605682373
• CID: 162401
• PubChem ID: 82922
• Update Time: 2025-04-19

1-Propanaminium, N,N,N-tripropyl-, hexafluorophosphate(1-) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium, N,N,N-tripropyl-, hexafluorophosphate(1-)
• TETRAPROPYLAMMONIUM HEXAFLUOROPHOSPHATE
• tetrapropylazanium,hexafluorophosphate
• AC1L34DB
• AC1Q4HIY
• AR-1K0985
• EINECS 235-167-0
• n,n,n-tripropylpropan-1-aminium hexafluorophosphate
• tetra-n-propylammonium hexafluorophosphate
• Tetrapropylammonium-hexafluorphosphat
• GSYVZOSIIKEIBZ-UHFFFAOYSA-N
• Tetrapropyl ammoniumhexafluorophosphate
• tetrapropylammonium hexafluorophosphate(V)
• TETRAPROPYLAMMONIUMHEXAFLUOROPHOSPHATE
• tetrapropylazanium;hexafluorophosphate
• NS00085591
• 12110-21-3
• FT-0752145
• 1-Propanaminium, N,N,N-tripropyl-, hexafluorophosphate(1-) (1:1)
• DTXSID3065247

• Inchi： 1S/C12H28N.F6P/c1-5-9-13(10-6-2,11-7-3)12-8-4;1-7(2,3,4,5)6/h5-12H2,1-4H3;/q+1;-1
• InChI Key： GSYVZOSIIKEIBZ-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.[N+](CCC)(CCC)(CCC)CCC

Computed Properties

• Exact Mass: 331.18600
• Monoisotopic Mass: 331.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.59000
• LogP: 6.82560

1-Propanaminium, N,N,N-tripropyl-, hexafluorophosphate(1-) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：